![molecular formula C14H9NO2S B2790004 5-(Quinolin-8-ylthio)furan-2-carbaldehyde CAS No. 332018-99-2](/img/structure/B2790004.png)
5-(Quinolin-8-ylthio)furan-2-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-(Quinolin-8-ylthio)furan-2-carbaldehyde” is a chemical compound with the molecular formula C14H9NO2S and a molecular weight of 255.29. It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “5-(Quinolin-8-ylthio)furan-2-carbaldehyde” is 1S/C14H9NO2/c16-9-11-6-7-13(17-11)12-5-1-3-10-4-2-8-15-14(10)12/h1-9H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“5-(Quinolin-8-ylthio)furan-2-carbaldehyde” is a powder at room temperature . It has a molecular weight of 255.29.Scientific Research Applications
- Furan derivatives have gained attention due to their therapeutic efficacy against bacterial infections. Researchers have explored the antibacterial potential of compounds like 5-(Quinolin-8-ylthio)furan-2-carbaldehyde . Its unique structure may offer novel mechanisms of action against both gram-positive and gram-negative bacteria.
- Beyond medicinal applications, furan compounds have relevance in sustainable chemistry. Furan platform chemicals (such as furfural and 5-hydroxymethylfurfural) derived from biomass offer alternatives to traditional fuels and plastics . Understanding the role of 5-(Quinolin-8-ylthio)furan-2-carbaldehyde in this context is valuable.
- Furan-containing molecules exhibit diverse biological effects. Besides antibacterial properties, furans have been explored for anti-ulcer, diuretic, anti-inflammatory, and anticancer activities. Investigating the specific effects of this compound could reveal additional therapeutic benefits .
Antibacterial Activity
Furan Platform Chemicals
Biological Activities
Safety and Hazards
properties
IUPAC Name |
5-quinolin-8-ylsulfanylfuran-2-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2S/c16-9-11-6-7-13(17-11)18-12-5-1-3-10-4-2-8-15-14(10)12/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDSWWSUEKUWICW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)SC3=CC=C(O3)C=O)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Quinolin-8-ylthio)furan-2-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.